Cas no 58686-71-8 (o-tolyl-propynoic acid ethyl ester)

• Product Name: o-tolyl-propynoic acid ethyl ester
• CAS No: 58686-71-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 948870
• PubChem ID: 10397588
• Update Time: 2025-04-19

o-tolyl-propynoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• o-tolyl-propynoic acid ethyl ester
• CHEMBL2425325
• ethyl 2-methylphenylpropiolate
• ethyl 3-o-tolylpropiolate
• ethyl o-tolylpropiolate
• SureCN9372996
• 58686-71-8
• Ethyl 3-(2-methylphenyl)prop-2-ynoate
• DTXSID00439215
• AKOS006287535
• CWXGWDMRDPUIRJ-UHFFFAOYSA-N
• EN300-743564
• Ethyl 3-(o-tolyl)propiolate
• SCHEMBL9372996
• CS-0347739
• MFCD07773001
• O-TOLYL-PROPYNOICACIDETHYLESTER

• Inchi： 1S/C12H12O2/c1-3-14-12(13)9-8-11-7-5-4-6-10(11)2/h4-7H,3H2,1-2H3
• InChI Key： CWXGWDMRDPUIRJ-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC=CC=1C)=O)CC

Computed Properties

• Exact Mass: 188.08376
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3